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Compound of Interest

Compound Name: Cathepsin L-IN-3

Cat. No.: B15577711 Get Quote

Despite a growing interest in the therapeutic potential of Cathepsin L inhibition for a range of

diseases, from cancer to viral infections, the specific inhibitor designated as Cathepsin L-IN-3
remains an enigmatic compound with a notable absence of detailed public information. While

identified as a tripeptide-sized inhibitor of Cathepsin L, crucial data regarding its potency,

mechanism of action, and selectivity are not available in published scientific literature,

precluding the creation of an in-depth technical guide for research and drug development

professionals.

Cathepsin L is a lysosomal cysteine protease that plays a critical role in intracellular protein

degradation and has been implicated in various pathological processes, including tumor

invasion and metastasis, and viral entry. As such, the development of potent and selective

Cathepsin L inhibitors is an active area of research.

Cathepsin L-IN-3 is listed by some chemical suppliers with the CAS number 478164-48-6, a

molecular weight of 735.94, and a chemical formula of C41H49N5O7S. However, beyond

these basic identifiers, there is a significant lack of publicly accessible data. Key quantitative

metrics essential for evaluating a research probe, such as its half-maximal inhibitory

concentration (IC50) and its inhibition constant (Ki) against Cathepsin L, are not documented in

scientific databases or research articles.

Furthermore, details regarding the inhibitor's mechanism of action—whether it is a reversible or

irreversible inhibitor and how it interacts with the active site of Cathepsin L—are unknown.

Information on its selectivity profile against other cathepsins and related proteases is also
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unavailable, which is a critical factor in assessing its utility as a specific probe for Cathepsin L

function.

The absence of published in vitro and in vivo studies involving Cathepsin L-IN-3 means that

there are no established experimental protocols to report. This lack of data prevents the

creation of structured tables summarizing its biological activity or diagrams illustrating its role in

signaling pathways or experimental workflows.

For researchers, scientists, and drug development professionals seeking to probe Cathepsin L

function, the current lack of comprehensive data on Cathepsin L-IN-3 makes it an unsuitable

candidate for rigorous scientific investigation. It is recommended that researchers consider

alternative, well-characterized Cathepsin L inhibitors for which there is a wealth of publicly

available data on potency, selectivity, and established experimental use.

Due to the limited information available, it is not possible to provide the requested in-depth

technical guide, including data tables, experimental protocols, and visualizations for Cathepsin
L-IN-3. Further research and publication of data by the originating source would be required to

enable a thorough scientific evaluation of this compound.

To cite this document: BenchChem. [Cathepsin L-IN-3: An Obscure Tripeptide Inhibitor with
Limited Public Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577711#cathepsin-l-in-3-for-probing-cathepsin-l-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

